Cas no 104082-95-3 (2,2-difluoroethyl Prop-2-enoate)

• Product Name: 2,2-difluoroethyl Prop-2-enoate
• CAS No: 104082-95-3
• MF: C₅H₆F₂O₂
• MW: 136.096748828888
• CID: 1147384
• PubChem ID: 20077225
• Update Time: 2025-04-20

2,2-difluoroethyl Prop-2-enoate Chemical and Physical Properties

Names and Identifiers

• 2,2-difluoroethyl prop-2-enoate
• RQHBMXNWRDDZQR-UHFFFAOYSA-N
• SCHEMBL5518533
• DTXSID20602186
• 104082-95-3
• 2,2-DIFLUOROETHYL ACRYLATE
• 2-Propenoic acid 2,2-difluoroethyl ester
• 2,2-difluoroethyl Prop-2-enoate

• Inchi： 1S/C5H6F2O2/c1-2-5(8)9-3-4(6)7/h2,4H,1,3H2
• InChI Key： RQHBMXNWRDDZQR-UHFFFAOYSA-N
• SMILES： FC(COC(C=C)=O)F

Computed Properties

• Exact Mass: 136.03358
• Monoisotopic Mass: 136.03358575g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 112
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: 1.125±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 121.7±25.0 ºC (760 Torr),
• Flash Point: 27.6±18.1 ºC,
• Solubility: Slightly soluble (18 g/l) (25 º C),
• PSA: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Acrylic acids and derivatives Acrylic acid esters